Cas no 1805247-75-9 (6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid)

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent at the 6-position, a difluoromethyl group at the 2-position, and a methoxy group at the 3-position—enhance its reactivity as a building block for heterocyclic compounds. The carboxylic acid functionality at the 4-position allows for further derivatization, facilitating the development of bioactive molecules. This compound is particularly valuable in medicinal chemistry for the design of enzyme inhibitors and receptor modulators due to its electron-withdrawing and steric effects. Its high purity and stability under standard conditions make it a reliable intermediate for research and industrial applications.

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid structure

1805247-75-9 structure

Product Name:6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

CAS No:1805247-75-9

MF:C₈H₆BrF₂NO₃

MW:282.038948535919

CID:4864891

Update Time:2025-06-11

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid
- Inchi： 1S/C8H6BrF2NO3/c1-15-6-3(8(13)14)2-4(9)12-5(6)7(10)11/h2,7H,1H3,(H,13,14)
- InChI Key： DIWICYXXMYQTGI-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)O)=C(C(C(F)F)=N1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 242
XLogP3: 2
Topological Polar Surface Area: 59.4

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029055605-1g	6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid	1805247-75-9	97%	1g	$1,549.60	2022-04-01

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Additional information on 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1805247-75-9)

6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1805247-75-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring a 6-bromo substitution and a carboxylic acid moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid for its potential use in developing kinase inhibitors and antimicrobial agents. The compound's CAS No. 1805247-75-9 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid involves multi-step organic reactions, including halogenation and fluorination processes. Its difluoromethyl group is a key feature, as fluorinated compounds often exhibit improved lipophilicity and membrane permeability. This property aligns with current trends in drug design, where fluorine-containing molecules are prioritized for their therapeutic advantages.

From an industrial perspective, CAS No. 1805247-75-9 is valued for its scalability and purity, which are critical for high-throughput screening and combinatorial chemistry. The compound's methoxy and carboxylic acid functionalities further expand its utility in cross-coupling reactions, a hot topic in synthetic organic chemistry. Researchers often explore its reactivity with palladium catalysts, a subject frequently queried in academic forums.

Environmental and regulatory considerations are also pivotal when discussing 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under various pH conditions is a common query among chemists, underscoring the need for detailed technical data sheets.

In summary, 6-Bromo-2-(difluoromethyl)-3-methoxypyridine-4-carboxylic acid (CAS No. 1805247-75-9) represents a cutting-edge building block in modern chemistry. Its applications span drug development, materials science, and agrochemical innovation, making it a focal point for researchers and industry professionals alike. As the scientific community continues to explore fluorinated heterocycles, this compound is poised to play a pivotal role in advancing molecular design.